(4-isopropoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: [2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C20H21N3O4S/c1-14(2)27-18-9-5-16(6-10-18)19(24)22-12-11-21-20(22)28-13-15-3-7-17(8-4-15)23(25)26/h3-10,14H,11-13H2,1-2H3
• InChI Key: OAXQZECVLFYMOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

(4-isopropoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality (4-isopropoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-isopropoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescence Sensitization by Thiophenyl-Derivatized Nitrobenzoato Antennas

Research on thiophenyl-derivatized nitrobenzoic acid ligands evaluated their potential as sensitizers for Eu(III) and Tb(III) luminescence. The study involved the synthesis and characterization of these complexes, highlighting their promising luminescence properties in both solution and solid-state forms. The findings suggest the potential application of these complexes in optical devices and sensors due to their efficient sensitization and luminescence properties (Viswanathan & Bettencourt-Dias, 2006).

Bromophenol Derivatives as Carbonic Anhydrase Inhibitors

A study presented the synthesis and biological evaluation of novel bromophenol derivatives, including their inhibitory effects on carbonic anhydrase enzymes. These compounds, characterized for their structure and inhibitory potencies, showed significant activity against human carbonic anhydrase isoforms. The research contributes to understanding the structure-activity relationships of bromophenol compounds and their potential therapeutic applications (Akbaba et al., 2013).

Synthesis of Dronedarone Hydrochloride Key Intermediate

An alternative synthesis approach for a key intermediate in the production of the antiarrhythmic drug, dronedarone hydrochloride, was described. This method provides a practical route for synthesizing the intermediate using commercially available materials, showcasing the potential for more efficient drug production processes (Raja Gopal et al., 2012).